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Compound of Interest

Compound Name:
2-Amino-2-hydroxymethyl-

propane-1,3-diol

CAS No.: 121351-02-8

Cat. No.: B173377 Get Quote

Tris Buffer Technical Support Hub
Topic: Temperature Coefficient Adjustments for Tris Buffer Preparation Ticket ID: TRIS-TEMP-

001 Status: Resolved

Executive Summary: The "0.03" Rule
The Core Issue: Tris (tris(hydroxymethyl)aminomethane) exhibits a significant negative

temperature coefficient (

to

pH units/°C). The Consequence: A Tris buffer prepared to pH 7.5 at room temperature (

) will shift to pH ~8.1 at

and drop to pH ~7.1 at

. The Solution: You must prepare the buffer at the temperature of use, or calculate the
necessary offset during preparation at room temperature.[1][2]

Diagnostic Workflow
Use this decision tree to determine the correct preparation protocol for your specific application.
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START: Define Experimental Conditions

What is your Target Temperature?

Room Temp (20-25°C)
(e.g., Benchtop storage)

Cold Room (4°C)
(e.g., Protein Purification)

Physiological (37°C)
(e.g., Cell Culture, Enzymology)

Standard Protocol:
pH at 25°C

Can you bring the buffer
to target temp before measuring?

Method A (Gold Standard):
Equilibrate Buffer & Probe to Target Temp

Yes (Recommended)

Method B (Calculated Offset):
Adjust pH at 25°C using Compensation Factor

No (Convenience)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate Tris buffer preparation method based on

experimental temperature.

Technical FAQs & Troubleshooting
Q1: Why does my pH meter's "ATC" (Automatic
Temperature Compensation) not fix this?
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A: This is the most common source of user error.

What ATC does: It corrects the electrode's slope (Nernst equation). It ensures the electrode

reads the current pH of the solution accurately at the current temperature.

What ATC does NOT do: It does not predict or correct the chemical shift of the Tris

molecule's ionization.

The Reality: If you measure a

Tris buffer with an ATC probe, the meter will correctly tell you the pH is 8.1. It will not tell you
that it will be 7.5 once it warms up to room temperature.

Q2: I need pH 7.5 for a protein purification at . What do I
set the pH to at room temperature?
A: You must set the pH lower at room temperature.

The Math:

.

The Result: The pH will rise by ~0.63 units when cooled.

The Adjustment: To achieve pH 7.5 at

, set the pH to 6.87 at

.

Q3: I am running an enzymatic assay at (pH 7.4). I
prepped the buffer at . What happened?
A: Your assay is likely running at pH ~7.04, potentially reducing enzyme activity.

The Math:

.
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The Result: The pH drops as temperature rises.[1][2][3][4][5]

The Fix: Prepare the buffer at

to pH 7.76 to achieve 7.4 at

.

Data Reference: pH Shift Lookup Table
Use this table to estimate the required pH setting at Room Temperature (

) to achieve your Target pH at the working temperature.

Target pH at Working Temp
Working Temp: 4°C (Cold
Room)

Working Temp: 37°C

(Physiological)

7.0 Set to 6.4 at 25°C Set to 7.36 at 25°C

7.2 Set to 6.6 at 25°C Set to 7.56 at 25°C

7.4 Set to 6.8 at 25°C Set to 7.76 at 25°C

7.5 Set to 6.9 at 25°C Set to 7.86 at 25°C

8.0 Set to 7.4 at 25°C Set to 8.36 at 25°C

Note: Values are calculated using an average coefficient of -0.03 pH/°C. Actual values may

vary slightly based on buffer concentration (molarity).

Detailed Protocols
Method A: The Temperature-Equilibrated Method (Gold
Standard)
Use this for critical assays (e.g., enzyme kinetics, crystallography) where pH precision is

paramount.

Dissolve: Dissolve Tris base and salts in 90% of the final water volume.

Equilibrate: Place the beaker in a water bath set to your Target Temperature (e.g.,
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ice bath or

warm bath).

Probe Calibration: Calibrate your pH electrode using standards that are also equilibrated to

the target temperature.

Critical: Most standard buffers (pH 4, 7, 10) also change with temperature.[6][7] Check the

label on the bottle for the exact value at

or

.

Adjust: Place the probe in your Tris solution (maintain target temp) and adjust pH with HCl.

Finalize: Bring to final volume with water equilibrated to the same temperature.

Method B: The Calculated Offset Method (Convenience)
Use this for routine buffers (e.g., washing buffers, lysis buffers) where a

pH variance is acceptable.

Calculate: Use the formula:

Dissolve: Dissolve Tris base in 90% water at room temperature (

).

Adjust: Titrate with HCl to the calculated

.

Finalize: Bring to volume.

Verify: (Optional) Take a small aliquot, bring it to the target temperature, and verify the pH

shift occurs as predicted.

The Mechanism: Why does this happen?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.promega.com/resources/guides/nucleic-acid-analysis/restriction-enzyme-resource/restriction-enzyme-resource-tables/composition-of-promega-restriction-enzyme-reaction-buffers/
https://www.promega.jp/resources/guides/lab-equipment-and-supplies/buffers-for-biochemical-reactions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is not an instrument error; it is thermodynamics.

Tris-Base + H+ ⇌ Tris-H+ (Protonated)

Temperature Increase High Enthalpy of Ionization
(ΔH ≈ 47.6 kJ/mol)

Equilibrium shifts LEFT
(Releases H+)

pH Decreases
(More acidic)

Click to download full resolution via product page

Figure 2: Thermodynamic mechanism of Tris pH shift. The high enthalpy of ionization causes

significant proton release as temperature increases.

The ionization of Tris is associated with a large enthalpy change (

). As temperature increases, the equilibrium shifts to favor the unprotonated form, releasing
protons (

) into the solution, thereby lowering the pH [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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